Cas no 541505-11-7 (5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile)

• Product Name: 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile
• CAS No: 541505-11-7
• MF: C₁₀H₄F₂N₂O
• MW: 206.148368835449
• MDL: MFCD13181113
• CID: 831509
• PubChem ID: 21082682
• Update Time: 2025-10-31

5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile
• 3-QUINOLINECARBONITRILE, 5,7-DIFLUORO-4-HYDROXY-
• 3-cyano-5,7-difluoro-4-hydroxyquinoline
• AK-79702
• ANW-68396
• CTK8C2442
• KB-71268
• SureCN5465843
• 5,7-Difluoro-4-hydroxy-3-quinolinecarbonitrile
• C10H4F2N2O
• QOFRDVZHEZZMRG-UHFFFAOYSA-N
• 7783AB
• AX8237610
• 5,7-difluoro-4-oxo-1H-quinoline-3-carbonitrile
• 3-Quinolinecarbonitrile,5,7-difluoro-4-hydroxy-
• 5,7-Difluoro-4-oxo-1,4-dihydroquinoline-3-carbonitrile
• CS-13988
• DTXSID60610624
• CS-B0219
• 541505-11-7
• DB-349753
• AKOS016007217
• SB71333
• AKOS000196345
• SCHEMBL5465843

• MDL： MFCD13181113
• Inchi： 1S/C10H4F2N2O/c11-6-1-7(12)9-8(2-6)14-4-5(3-13)10(9)15/h1-2,4H,(H,14,15)
• InChI Key： QOFRDVZHEZZMRG-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(C(C#N)=CN2)=O)F

Computed Properties

• Exact Mass: 206.02922
• Monoisotopic Mass: 206.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 1.7

Experimental Properties

• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 56.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile

5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile (CAS No. 541505-11-7): An Overview of Its Structure, Properties, and Applications

5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile (CAS No. 541505-11-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the quinoline class, which is known for its diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

The molecular formula of 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile is C₁₀H₆F₂N₂O₂, and its molecular weight is approximately 220.16 g/mol. The compound features a quinoline ring with two fluorine atoms at the 5 and 7 positions, a hydroxyl group at the 4 position, and a cyano group at the 3 position. These functional groups contribute to the compound's unique electronic and steric properties, making it an interesting candidate for various biological studies.

Synthesis and Structural Characterization: The synthesis of 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-fluoroaniline with an appropriate aldehyde or ketone, followed by cyclization and further functional group modifications. The final product is characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile has shown promise in cancer research. Studies have reported that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For example, a study published in the European Journal of Medicinal Chemistry found that 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile selectively targets and inhibits the growth of human breast cancer cells while sparing normal cells.

Toxicity and Safety: The safety profile of 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that this compound has low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety and efficacy in animal models before advancing to clinical trials.

Clinical Trials: While no clinical trials have been conducted specifically on 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile, related quinoline derivatives have shown promising results in early-phase clinical trials for various indications. For example, a phase I/II trial evaluating a similar quinoline derivative for the treatment of advanced solid tumors reported favorable safety profiles and preliminary evidence of antitumor activity.

FUTURE DIRECTIONS: The ongoing research on 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile is focused on optimizing its pharmacological properties through structural modifications and developing more effective delivery systems. Additionally, efforts are being made to understand the detailed mechanisms of action at the molecular level to identify potential targets for combination therapies.

In conclusion, 5,7-Difluoro-4-hydroxyquinoline-3-carbonitrile (CAS No. 541505-11-7) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an attractive candidate for drug development in areas such as antiviral therapy and cancer treatment.